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Compound of Interest

Compound Name:
2-Amino-3-sulfopropanoic acid

hydrate

Cat. No.: B13397859

Get Quote

Strategic Overview & Rationale
Fmoc-L-cysteic acid (Fmoc-Cya-OH) is a sulfonated non-canonical amino acid (

for the sulfonic acid group). Unlike its precursor cysteine, cysteic acid is chemically stable to
oxidation and carries a permanent negative charge, making it a powerful tool for:

Phosphorylation Mimicry: Cysteic acid is isosteric and isoelectronic with phosphoserine

(pSer), often used as a hydrolytically stable mimic in kinase/phosphatase studies.

Solubility Enhancement: The strong polarity of the sulfonate group disrupts aggregation in

hydrophobic peptides ("difficult sequences").

Amyloid Inhibition: Used to introduce electrostatic repulsion in aggregation-prone regions

(e.g., A

peptides).

Direct Incorporation vs. Post-Synthetic Oxidation
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While Cya can be generated by oxidizing Cys residues (e.g., with performic acid) after

synthesis, direct incorporation using Fmoc-Cya-OH is superior for complex sequences

because:

Regioselectivity: It allows the precise placement of Cya in the presence of other oxidizable

residues (Met, Trp, Tyr) without unwanted side reactions.

Chiral Integrity: Avoids the harsh oxidative conditions that can lead to epimerization or

backbone degradation.

Chemical Properties & Critical Considerations
The Reagent: Fmoc-L-Cysteic Acid Hydrate

Structure: Contains a free sulfonic acid side chain (

) and a carboxylic acid (

).

State: Typically supplied as a hydrate (white powder).

Acidity: The sulfonic acid is a strong acid. In DMF solution, it will protonate basic species

immediately.

Solubility: Soluble in DMF (

), but dissolution may be slow due to internal zwitterion formation.

The "Extra Base" Requirement
In standard Fmoc/HATU coupling, 2 equivalents of base (DIPEA) are used: one to deprotonate

the carboxylate and one to maintain basic pH for the reaction. Crucial Deviation: When using

Fmoc-Cya-OH, the sulfonic acid group acts as a "base sink." It will consume 1 equivalent of

DIPEA immediately.

Failure Mode: Using standard stoichiometry (1:1:2 AA:HATU:DIPEA) results in an acidic

environment, inhibiting active ester formation and leading to failed coupling.
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Correction: You must use 3 equivalents of DIPEA (or NMM) relative to the amino acid.

Detailed Experimental Protocol
Materials

Resin: Rink Amide (for amides) or Wang/2-CTC (for acids).[1]

Amino Acid: Fmoc-L-Cysteic Acid Hydrate (Fmoc-Cya-OH).

Coupling Reagents: HATU (preferred for speed) or DIC/Oxyma (preferred for low

racemization).

Base:

-Diisopropylethylamine (DIPEA).

Solvent: DMF (peptide synthesis grade).[1]

Coupling Protocol (Fmoc-Cya-OH)
This protocol assumes a 0.1 mmol synthesis scale.
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Step Reagent Volume/Mass Time Notes

1. Dissolution Fmoc-Cya-OH
3.0 eq (approx.

117 mg)
N/A

Dissolve in

minimal DMF

(e.g., 2 mL).

Sonicate if

necessary.[2]

2. Activation HATU
2.9 eq (approx.

110 mg)
1 min

Add to AA

solution.

3. Neutralization DIPEA

6.0 eq (approx.

105

L)

< 1 min

CRITICAL: Add 6

eq relative to

resin (2 eq per

AA eq). This

accounts for the

group.

4. Coupling Activated Mix Total ~2.5 mL 45-60 min

Add to resin

immediately after

base addition.

5. Monitoring Kaiser Test N/A N/A

Resin beads

should be

colorless

(negative).

Technical Insight: The "hydrate" water content is generally tolerated by HATU if a 3-fold excess

of reagents is used. If strict anhydrous conditions are required (e.g., very expensive resin),

dissolve Fmoc-Cya-OH in DMF and dry over 4Å molecular sieves for 1 hour prior to activation.

Elongation (Subsequent Residue)
The bulky, negatively charged sulfonate group can sterically and electrostatically hinder the

coupling of the next amino acid.

Recommendation: Perform a Double Coupling for the amino acid immediately following Cya.
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Capping: Acetyl-capping after the Cya coupling is recommended to terminate any unreacted

chains, as sulfonated deletion sequences are difficult to separate.

Cleavage & Isolation
The sulfonic acid group is stable to TFA. No side-chain deprotection is required for Cya.

Cocktail: TFA / TIS /

(95:2.5:2.5).[1]

Time: 2 hours at room temperature.

Precipitation: Cold diethyl ether.[1] Note: Sulfonated peptides are very polar and may form a

"oil" rather than a fluff in ether. Centrifuge at high speed (4000 rpm) at 4°C.

Visualization: Synthesis Workflow
The following diagram illustrates the critical logic flow for incorporating Fmoc-Cya-OH,

highlighting the base adjustment step.
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Fig 1. Optimized Workflow for Fmoc-Cya-OH Incorporation highlighting the modified base stoichiometry.

Resin-Peptide (Fmoc-Deprotected)

Prepare Reagents:
Fmoc-Cya-OH (3 eq)

HATU (2.9 eq)

Calculate Base (DIPEA):
Need 2 eq for Activation + 1 eq for SO3H

Total = 3 eq per AA (6 eq total)

Critical Step

Activation:
Mix AA + HATU + DIPEA

(Pre-activate 30 sec)

Coupling Reaction:
Add to Resin
Time: 60 min

Wash Resin (DMF x5)

Kaiser Test

Positive (Red)
(Repeat)

Next AA Coupling
(Perform Double Coupling)

Negative (Blue)

Click to download full resolution via product page
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Purification & Analysis
Peptides containing Cysteic acid are significantly more polar than their native counterparts.

HPLC Purification Strategy
Column: C18 is standard, but for short, highly acidic peptides, a "Polar Endcapped" C18 or a

C8 column may provide better retention.

Mobile Phase:

Buffer A: 0.1% TFA in Water.

Buffer B: 0.1% TFA in Acetonitrile.

Gradient: Start at 0-1% B (instead of the usual 5-10%) to prevent the peptide from eluting in

the void volume. A shallow gradient (e.g., 0% to 20% B over 20 min) is often sufficient.

Mass Spectrometry (QC)
Mass Shift: Cysteic Acid (

, residue mass ~151.1 Da) vs Cysteine (

, residue mass ~103.1 Da).

Delta: Look for a mass shift of +48 Da (equivalent to adding 3 oxygen atoms) relative to a

Cysteine residue.

Ionization: In ESI-MS, sulfonated peptides ionize well in Negative Mode due to the

group. In Positive Mode, they may show reduced sensitivity or form sodium adducts (

) readily.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Coupling Yield Insufficient Base (Acidic pH)

Ensure 3 eq of DIPEA per eq

of Fmoc-Cya-OH is used.

Check pH of reaction slurry

(should be basic, pH 8-9).

Incomplete Dissolution Zwitterionic aggregation

Sonicate the AA in DMF for 5-

10 mins. Warm slightly to 35°C

if needed.

Peptide Elutes in Void High Polarity

Use 100% Aqueous start.

Switch to a HILIC column or a

C18-Aq column designed for

polar retention.

"Oil" after Ether Precip Hygroscopic/Polar nature

Decant ether, redissolve in

Water/Acetonitrile, and

lyophilize directly. Do not rely

on filtration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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